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Cat. No.: B15622910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enduracidin B is a lipoglycopeptide antibiotic belonging to the enduracidin family, which also

includes enduracidin A. These antibiotics are produced by Streptomyces fungicidicus. The

commercial product, enramycin, is a mixture of enduracidins A and B. Enduracidins exhibit

potent bactericidal activity primarily against Gram-positive bacteria.[1][2] Their mechanism of

action involves the inhibition of peptidoglycan biosynthesis by binding to Lipid II, a critical

precursor in the bacterial cell wall synthesis pathway.[1][2] This mode of action is distinct from

many other classes of antibiotics, suggesting a low potential for cross-resistance.

These application notes provide detailed protocols for determining the in vitro antimicrobial

susceptibility of Gram-positive bacteria to Enduracidin B using standard methods, including

broth microdilution, agar dilution, and disk diffusion. Given the lipophilic nature of Enduracidin
B, special considerations, such as the potential for nonspecific binding to plastic surfaces, are

addressed in the protocols.

Mechanism of Action: Inhibition of Peptidoglycan
Synthesis
Enduracidin B targets the transglycosylation step of peptidoglycan synthesis, a crucial

process for maintaining the integrity of the bacterial cell wall.
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Prepare Enduracidin B
stock solution in DMSO

Perform serial dilutions of
Enduracidin B in the microtiter plate

Prepare CAMHB with
0.002% Polysorbate 80

Dilute inoculum and add
to wells (final conc. ~5x10^5 CFU/mL)

Prepare bacterial inoculum
to 0.5 McFarland standard

Incubate at 35°C
for 16-20 hours

Read MIC as the lowest concentration
with no visible growth
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Prepare Enduracidin B
stock solution

Add appropriate volume of
Enduracidin B to agar for desired concentrations

Prepare molten MHA and
cool to 45-50°C

Pour antibiotic-containing
agar into petri dishes and let solidify

Spot-inoculate the agar surface
with the bacterial suspension

Prepare bacterial inoculum
to 0.5 McFarland standard

Incubate at 35°C
for 16-20 hours

Read MIC as the lowest concentration
that inhibits visible growth
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Prepare bacterial inoculum
to 0.5 McFarland standard

Swab the entire surface of an
MHA plate with the inoculum

Aseptically apply an Enduracidin B
disk to the agar surface

Incubate at 35°C
for 16-18 hours

Measure the diameter of the
zone of inhibition in millimeters

Interpret results based on
pre-defined zone diameter breakpoints
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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